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Compound of Interest

Compound Name: Ald-Ph-PEG5-Boc

Cat. No.: B1379915

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Ald-Ph-PEG5-Boc, a
heterobifunctional linker integral to the advancement of targeted protein degradation and other
bioconjugation applications. This document details its chemical structure, physicochemical
properties, and provides detailed experimental protocols for its application, particularly in the
synthesis of Proteolysis Targeting Chimeras (PROTACS).

Introduction

Ald-Ph-PEG5-Boc is a versatile linker molecule characterized by three key chemical features:
a terminal benzaldehyde group, a polyethylene glycol (PEG) chain of five repeating units, and a
tert-butyloxycarbonyl (Boc) protected amine.[1] This unique combination of functional groups
allows for the sequential and controlled conjugation of two different molecules, making it a
valuable tool in the field of chemical biology and drug discovery. The PEG spacer enhances the
solubility and pharmacokinetic properties of the resulting conjugate.[1] Its primary application
lies in the construction of PROTACS, where it serves to connect a target protein-binding ligand
to an E3 ubiquitin ligase-recruiting ligand.[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of Ald-Ph-PEG5-Boc is presented in the
table below.
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Property Value Source(s)

tert-butyl (1-(4-
Chemical Name formylphenoxy)-3,6,9,12- [3]

tetraoxapentadecan-15-oate)

CAS Number 1433996-83-8 [3]
Molecular Formula C22H340s [3]
Molecular Weight 426.51 g/mol [3]
Appearance To be determined [3]
Purity >98% (typical) [3]
Solubility Soluble in DMSO, DCM, DMF [4]
Storage Store at -20°C for long-term [3]

Chemical Structure

The chemical structure of Ald-Ph-PEG5-Boc is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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